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Compound of Interest

3H-Indolium, 1-ethyl-2,3,3-
Compound Name:
trimethyl-, iodide

Cat. No.: B140576

CAS Number: 14134-81-7

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Ethyl-2,3,3-trimethyl-3H-indolium iodide is a quaternary ammonium salt belonging to the
indolium family of heterocyclic compounds. This document provides an in-depth technical
overview of its synthesis, physicochemical properties, and, notably, its application as a key
intermediate in the development of fluorescent probes. While direct pharmaceutical
applications are not widely documented, its role in the synthesis of cyanine dyes and sensor
molecules makes it a compound of significant interest for bioanalytical and diagnostic tool
development, areas with direct relevance to the drug discovery and development process.

Physicochemical and Safety Data

A summary of the key physical, chemical, and safety information for 1-ethyl-2,3,3-trimethyl-3H-
indolium iodide is presented below.

Table 1: Physicochemical Properties
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Property Value Reference(s)
CAS Number 14134-81-7 [1]
Molecular Formula C13H18IN
Molecular Weight 315.19 g/mol
White to light yellow to purple
Appearance
powder/crystals
Melting Point 200.00°C - 202.00°C
Purity >98.0% (HPLC)
1-Ethyl-2,3,3-trimethyl-3H-
indol-1-ium iodide, N-ethyl-
Synonyms

2,3,3-trimethyl-3H-indol-1-ium

iodide

Table 2: Safety Information

Hazard Statement

Precautionary Statement

H315: Causes skin irritation

P280: Wear protective gloves/ eye protection/

face protection.

H319: Causes serious eye irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

H335: May cause respiratory irritation

P304 + P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.

P302 + P352: IF ON SKIN: Wash with plenty of

water.

P305 + P351 + P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

Synthesis Protocols
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The synthesis of 1-ethyl-2,3,3-trimethyl-3H-indolium iodide can be conceptualized as a two-
step process: the formation of the indole ring system followed by quaternization of the nitrogen
atom.

Step 1: Synthesis of 2,3,3-trimethyl-3H-indole (Fischer
Indole Synthesis)

The indole core is typically synthesized via the Fischer indole synthesis. This reaction involves
the acid-catalyzed reaction of a phenylhydrazine with a ketone or aldehyde. For the synthesis
of 2,3,3-trimethyl-3H-indole, phenylhydrazine and 3-methyl-2-butanone are used.

Experimental Protocol:

To a reaction vessel, add phenylhydrazine and 3-methyl-2-butanone in a suitable acidic
catalyst (e.g., sulfuric acid, polyphosphoric acid, or p-toluenesulfonic acid).

» Heat the reaction mixture under reflux for a specified period. The reaction progress can be
monitored by thin-layer chromatography.

» Upon completion, cool the reaction mixture and neutralize it with a base (e.g., sodium
hydroxide solution).

o Extract the product with an organic solvent (e.g., diethyl ether or dichloromethane).

e Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure.

o Purify the crude product by vacuum distillation or column chromatography to yield 2,3,3-
trimethyl-3H-indole.
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Fischer Indole Synthesis Workflow

Step 2: Quaternization to 1-ethyl-2,3,3-trimethyl-3H-
indolium iodide

The final step is the quaternization of the nitrogen atom in the indole ring with an ethyl group.
This is a standard N-alkylation reaction. A plausible method is the reaction of 2,3,3-trimethyl-
3H-indole with ethyl iodide. A similar procedure has been described for the synthesis of a
related sulfonated indolium salt.[2]

Experimental Protocol:
e Dissolve 2,3,3-trimethyl-3H-indole in a suitable solvent such as acetonitrile.
e Add an excess of ethyl iodide to the solution.

» Heat the reaction mixture to reflux for several hours. The progress of the reaction can be
monitored by TLC.

e Upon completion, cool the reaction mixture to room temperature. The product may
precipitate out of the solution.
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o Collect the solid product by filtration and wash with a cold solvent (e.qg., diethyl ether) to
remove any unreacted starting materials.

e Dry the product under vacuum to yield 1-ethyl-2,3,3-trimethyl-3H-indolium iodide.
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Quaternization of 2,3,3-trimethyl-3H-indole

Application in Fluorescent Probe Synthesis

1-Ethyl-2,3,3-trimethyl-3H-indolium iodide is a valuable precursor for the synthesis of
fluorescent probes, particularly for the detection of anions like cyanide. An example is the
synthesis of a furfural derivative-indolium conjugated colorimetric and fluorescent probe, L1.

Synthesis of a Cyanide-Sensing Fluorescent Probe (L1)

Experimental Protocol:

 Dissolve 5-(p-nitrophenyl) furfural (2 mM) and 1-ethyl-2,3,3-trimethyl-3H-indol-1-ium iodide (2
mM) in absolute ethanol (20 mL).

e Add piperidine as a catalyst to the solution.

e Stir the mixture and reflux at 80 °C for 12 hours.
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 After the reaction, cool the solution to room temperature.
* Remove the solvent under reduced pressure.

 Purify the resulting dark red powder to obtain the L1 probe.

Experimental Workflow for Cyanide Detection

The response of the L1 probe to cyanide is measured using colorimetric and fluorescence
analysis.

Experimental Protocol:

o Prepare a stock solution of the L1 probe in a suitable solvent mixture (e.g., DMSO/Hz20 (1:1,
vIV)).

e Prepare solutions of various anions, including cyanide, in the same solvent system.

e For UV-vis spectroscopy, record the absorbance spectrum of the L1 probe solution before
and after the addition of the cyanide solution.

» For fluorescence spectroscopy, record the emission spectrum of the L1 probe solution before
and after the addition of the cyanide solution, using an appropriate excitation wavelength.

e Observe any visual color changes in the solution upon the addition of cyanide.
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Experimental Workflow for Cyanide Detection

Mechanism of Cyanide Sensing

The detection of cyanide by the L1 probe is based on a nucleophilic attack of the cyanide anion
on the C=N bond of the indolium moiety. This disrupts the intramolecular charge transfer (ICT)
within the probe molecule, leading to a color change and fluorescence quenching.

Cyanide Sensing Mechanism

Conclusion

1-Ethyl-2,3,3-trimethyl-3H-indolium iodide is a versatile chemical intermediate with well-defined
physicochemical properties. While its direct application in drug development is not established,
its crucial role as a building block in the synthesis of fluorescent probes for biologically relevant
anions like cyanide highlights its importance in the broader field of biomedical research and
diagnostics. The synthetic routes are straightforward, and its application in sensor technology is
based on well-understood chemical principles. This makes it a valuable compound for
researchers and scientists working on the development of new analytical tools.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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